Cas no 2172621-33-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid)

2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a dimethyl-substituted pentanoic acid moiety that enhances steric control during coupling reactions. The compound's rigid, branched architecture improves solubility in organic solvents, facilitating efficient solid-phase peptide synthesis (SPPS). Its stability under standard SPPS conditions and compatibility with automated synthesizers make it a valuable building block for constructing complex peptides with high purity and yield. The compound is particularly useful in medicinal chemistry for introducing constrained, non-natural amino acid motifs.
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid structure
2172621-33-7 structure
Product Name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid
CAS No:2172621-33-7
MF:C28H34N2O5
MW:478.579967975616
CID:6080075
PubChem ID:165510755
Update Time:2025-10-21

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid
    • EN300-1545093
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]-4,4-dimethylpentanoic acid
    • 2172621-33-7
    • Inchi: 1S/C28H34N2O5/c1-18(25(31)30(5)24(26(32)33)16-28(2,3)4)14-15-29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-14,23-24H,15-17H2,1-5H3,(H,29,34)(H,32,33)/b18-14+
    • InChI Key: BTEBYJITYDIIEV-NBVRZTHBSA-N
    • SMILES: O(C(NC/C=C(\C)/C(N(C)C(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 95.9Ų

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Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid

Chemical Compound CAS No. 2172621-33-7: 2,4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic Acid

The chemical compound with CAS number 2172621-33-7, named 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N,2-dimethylbut-2-enamido-4,4-dimethylpentanoic acid, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of amino acids derivatives and is characterized by its intricate functional groups and stereochemistry. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group suggests that the compound may be used in advanced chemical synthesis or as an intermediate in the production of bioactive molecules.

Recent studies have highlighted the potential applications of this compound in the field of biopharmaceuticals and drug delivery systems. Researchers have explored its role as a precursor in the synthesis of novel peptide-based drugs, where the Fmoc group plays a critical role in controlling the reactivity and stability of the molecule during synthesis. Additionally, the compound's unique structure has been shown to enhance its solubility and bioavailability, making it a promising candidate for use in targeted drug delivery systems.

The synthesis of CAS No. 2172621-33-7 involves a multi-step process that includes nucleophilic substitution, condensation reactions, and selective protection/deprotection steps. The use of advanced chromatographic techniques has enabled researchers to achieve high purity levels, which are essential for its application in sensitive biological systems. The compound's stability under various pH conditions and temperature ranges has also been extensively studied, further underscoring its suitability for biomedical applications.

In terms of structural analysis, the molecule exhibits a chiral center at the pentanoic acid moiety, which is critical for its stereochemical properties. This chiral center influences the molecule's interaction with biological targets and its overall pharmacokinetic profile. Recent advancements in chiral resolution techniques have allowed for the efficient separation and characterization of enantiomers of this compound, paving the way for its use in enantioselective synthesis.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed potential binding affinities with various biological receptors, suggesting its role as a lead compound in drug discovery programs. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of the molecule, enabling researchers to design more efficient synthetic pathways.

From an environmental standpoint, the biodegradability and ecological impact of CAS No. 2172621-33-7 have been evaluated under controlled laboratory conditions. Results indicate that the compound undergoes gradual degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. These findings are crucial for assessing its environmental safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, CAS No. 2172621-33-7 represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial research efforts.

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